4-Methoxy-3-sulfamoylbenzene-1-sulfonyl chloride

• IUPAC Name: 4-methoxy-3-sulfamoylbenzenesulfonyl chloride
• InChI: InChI=1S/C7H8ClNO5S2/c1-14-6-3-2-5(15(8,10)11)4-7(6)16(9,12)13/h2-4H,1H3,(H2,9,12,13)
• InChI Key: WGIZWIJTQFZQTG-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)S(=O)(=O)Cl)S(=O)(=O)N
• Molecular Formula: C7H8ClNO5S2
• Molecular Weight: 285.7 g/mol

Description

4-Methoxy-3-sulfamoylbenzene-1-sulfonyl chloride is a chemical compound with the molecular formula C7H8ClNO5S2. It has a molecular weight of 285.73. This compound is primarily used for research purposes.

Molecular Structure Analysis

The molecular structure of this compound consists of a benzene ring substituted with a methoxy group, a sulfamoyl group, and a sulfonyl chloride group. The exact spatial arrangement of these groups can be determined through techniques such as X-ray crystallography or NMR spectroscopy.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound include a molecular weight of 285.73 and a melting point of 188-189 degrees Celsius. Other properties such as its boiling point, density, and solubility in various solvents would need to be determined experimentally.

Scientific Research Applications

Synthesis and Reactivity

4-Methoxy-3-sulfamoylbenzene-1-sulfonyl chloride may serve as a versatile sulfonating agent, useful in the preparation of sulfonamides or as an N-protecting group. Similar compounds like 4-methoxybenzenesulfonyl chloride have been utilized for these purposes, indicating potential applications in organic synthesis and chemical transformations (Raheja & Johnson, 2001).

Spectroscopic Studies

Compounds like 4-Cyano-2-methoxybenzenesulfonyl Chloride, which share structural similarities with this compound, have been extensively studied for their vibrational spectroscopic properties. Such studies reveal the molecule's geometry, electronic properties, and non-linear optical activity, suggesting that similar analyses could be applied to this compound for understanding its physical and chemical characteristics (Nagarajan & Krishnakumar, 2018).

Chemical Transformations

Research on sulfonamides and sulfonation reactions, such as the preparation of secondary amines from primary amines via 2-nitrobenzenesulfonamides, highlights the role of sulfonating agents in synthetic chemistry. This indicates that this compound could be employed in similar chemical transformations to synthesize a variety of organic compounds (Kurosawa, Kan, & Fukuyama, 2003).

Potential in Drug Synthesis

The synthesis of new series of sulfonamides derived from 4-methoxyphenethylamine showcases the use of sulfonyl chlorides in the development of therapeutic agents, suggesting that this compound could also find applications in the synthesis of novel pharmaceuticals (Abbasi et al., 2018).

Enzyme Inhibition Studies

Sulfonamide derivatives have been evaluated for their inhibitory effects on enzymes like acetylcholinesterase, which is crucial in the context of Alzheimer’s disease research. This highlights the potential of sulfonamide-based compounds, including those derived from this compound, in biochemical and medical research (Abbasi et al., 2018).

Safety and Hazards

The safety data sheet (SDS) provides information about the potential hazards of 4-Methoxy-3-sulfamoylbenzene-1-sulfonyl chloride, as well as recommendations for safe handling, storage, and disposal. It’s important to handle this compound with appropriate safety measures due to its reactivity and potential health hazards.